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Compound of Interest

Compound Name: 1-Ethynyl-4-propylbenzene

Cat. No.: B1305581

Essential Safety and Handling Guide for 1-Ethynyl-
4-propylbenzene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-Ethynyl-4-propylbenzene (CAS No. 62452-73-7) in a
laboratory setting. The information is intended for researchers, scientists, and professionals in
drug development to ensure safe and compliant handling of this chemical.

Chemical Safety and Hazard Information

1-Ethynyl-4-propylbenzene is a combustible liquid that can cause skin and eye irritation.[1][2]
[3] Adherence to proper safety measures is critical to minimize risks.
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Hazard GHS Classification Precautionary Statement
P210: Keep away from heat,
Flammability Combustible liquid (H227) sparks, open flames, and hot

surfaces. No smoking.[1][2]

Skin Irritation

Causes skin irritation (H315)

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves. P302 +
P352: IF ON SKIN: Wash with
plenty of water.[1][2][4]

Eye Irritation

Causes serious eye irritation
(H319)

P280: Wear eye
protection/face protection.
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337 +
P313: If eye irritation persists:

Get medical advice/attention.

[2]

Respiratory Irritation

May cause respiratory irritation
(H335)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[3]

Physical and Chemical Properties
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Property Value

Appearance Light yellow to brown clear liquid[1][2]
Molecular Formula CiiH12

Molecular Weight 144.22 g/mol [1]

Flash Point 67 °C (153 °F)[1][2]

Specific Gravity (20/20) 0.91[1][2]

Refractive Index 1.53[1][2]

Room temperature (Recommended in a cool

Storage Temperature
and dark place, <15°C)[1][2]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling 1-Ethynyl-4-propylbenzene. The
following table outlines the minimum required PPE for various laboratory operations.
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_ Engineering Eye/Face Protective
Operation Gloves ) )
Controls Protection Clothing
Well-ventilated o
Storage and Nitrile or Standard lab

chemical storage

Safety glasses

Transport neoprene gloves coat
area
Chemical fume Saf |
afety goggles
o hood or o Y9 gg. Chemical-
Weighing and ) Nitrile or or a face shield )
) ] ventilated resistant apron
Aliquoting neoprene gloves  worn over safety
balance over a lab coat
glasses
enclosure
Nitrile or ]
Chemical-
neoprene gloves ]
_ _ _ resistant apron
Reaction Setup Chemical fume (consider double-  Safety goggles

or a chemical

and Execution hood gloving for and a face shield )
splash suit over
extended
) a lab coat
operations)
Chemical-
) . resistant apron
Work-up and Chemical fume Nitrile or Safety goggles ]
o ) or a chemical
Purification hood neoprene gloves  and a face shield )
splash suit over
a lab coat
Chemical-

Waste Disposal

Chemical fume
hood

Heavy-duty nitrile
or butyl rubber

gloves

Safety goggles
and a face shield

resistant apron
or a chemical
splash suit over

a lab coat

Experimental Protocols: Step-by-Step Handling

Procedures

1. Preparation and Weighing:

» Before handling, ensure that a compatible fire extinguisher (dry sand, dry chemical, or

alcohol-resistant foam) is readily accessible.[2]
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Conduct all weighing and transfers of 1-Ethynyl-4-propylbenzene inside a certified
chemical fume hood to minimize inhalation exposure.

Wear the appropriate PPE as outlined in the table above.

Use a clean, dry, and compatible container (e.g., glass) for weighing.

Ensure all containers are properly labeled with the chemical name and associated hazards.

. Reaction Setup and Transfer:

When setting up a reaction, ensure all glassware is free from contaminants and is
appropriate for the intended use.

Transfer the chemical using a glass pipette or a syringe with a compatible needle. Avoid
using plastic transfer pipettes as their compatibility with the solvent is not guaranteed.

Perform all transfers slowly and carefully to avoid splashing.

Ensure the reaction vessel is securely clamped and positioned within the chemical fume
hood.

. First Aid Procedures
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Exposure Route First Aid Measures

Move the exposed person to fresh air at once. If
) breathing has stopped, perform artificial
Inhalation I . .
respiration. Get medical attention as soon as

possible.[5]

Immediately wash the contaminated skin with
lenty of soap and water.[4][5] Remove
Skin Contact prenty ) P ) [ ]_[ ]_ )
contaminated clothing. If irritation persists, seek

medical attention.

Immediately wash the eyes with large amounts

of water for at least 15 minutes, occasionally
Eye Contact . ] ]

lifting the lower and upper lids.[5] Get medical

attention immediately.

) Do not induce vomiting. Rinse mouth with water.
Ingestion ) i . i
Seek immediate medical attention.

4. Spill and Leak Procedures:

« In case of a small spill, absorb the material with an inert, non-combustible absorbent material
(e.g., sand, diatomite, universal binders).

e Collect the absorbed material into a suitable, labeled container for disposal.

o For larger spills, evacuate the area and contact the institution's environmental health and
safety department.

o Ensure adequate ventilation during cleanup.

5. Disposal Plan:

» All waste containing 1-Ethynyl-4-propylbenzene must be disposed of as hazardous waste.
» Dispose of contents and containers to an approved waste disposal plant.[1][2][4]

o Collect all liquid waste in a clearly labeled, sealed, and compatible waste container.
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o Contaminated solid waste (e.g., gloves, absorbent materials, pipette tips) should be collected
in a separate, labeled hazardous waste container.

e Do not dispose of this chemical down the drain.

Workflow for Safe Handling of 1-Ethynyl-4-
propylbenzene
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Caption: Workflow for the safe handling of 1-Ethynyl-4-propylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Ethynyl-4-propylbenzene | 62452-73-7 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

2. 1-Ethynyl-4-propylbenzene | 62452-73-7 | TCI AMERICA [tcichemicals.com]

3. 1-Eth-1-ynyl-4-propylbenzene, 97%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]

4. 1-Ethynyl-4-propylbenzene | 62452-73-7 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

5. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [Personal protective equipment for handling 1-Ethynyl-4-
propylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305581#personal-protective-equipment-for-
handling-1-ethynyl-4-propylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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